BE“GHE Foundational & Exploratory

Check Availability & Pricing

The Biological Activity of 5-Diethylamino-2-
pentanone: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Diethylamino-2-pentanone

Cat. No.: B086192

For Researchers, Scientists, and Drug Development Professionals

Introduction: 5-Diethylamino-2-pentanone is a clear, brown liquid with the chemical formula
C9H19NO.[1] While its primary application is noted in the pharmaceutical field, detailed public
information regarding its specific biological activities and mechanisms of action is limited. This
technical guide aims to consolidate the available information, with a focus on its synthesis and
potential, though currently underexplored, pharmacological relevance.

Chemical and Physical Properties

A foundational understanding of a compound's physical and chemical characteristics is crucial
for any biological investigation. The table below summarizes the key properties of 5-
Diethylamino-2-pentanone.
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Property Value Reference
Molecular Formula C9H19NO [1]
Molecular Weight 157.25 g/mol [1]
CAS Number 105-14-6 [1]
Appearance Clear brown liquid [1]
Boiling Point 83-85 °C at 15 mm Hg
Density 0.861 g/mL at 25 °C
Refractive Index n20/D 1.434

Synthesis

The synthesis of 5-Diethylamino-2-pentanone has been referenced in the scientific literature,
notably in the Journal of Medicinal Chemistry.[1] While the specific details of the synthesis from
this source are not publicly available, a general synthetic approach for such aminoketones can
be conceptualized.

Conceptual Synthetic Workflow

The synthesis of 5-Diethylamino-2-pentanone would likely involve the formation of the
diethylamino group and the pentanone chain. A possible, though unconfirmed, workflow is
depicted below. This diagram illustrates a logical relationship between precursor molecules and
the final product.
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Starting Materials
Diethylamine Reaction Product
|
& Nucleophilic Substitution —P»>| 5-Diethylamino-2-pentanone
—
Halogenated 2-Pentanone
(e.g., 5-bromo-2-pentanone)
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Start: Prepare Reagents

Perform Serial Dilution of
5-Diethylamino-2-pentanone

'

Set up 96-well plate with
Buffer, DTNB, and Compound

'

Add AChE Enzyme
and Incubate

'

Add ATCI Substrate
to Initiate Reaction

'

Measure Absorbance at 412 nm

'

Calculate % Inhibition
and Determine IC50

End: Report Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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